![molecular formula C6H5N5 B1196620 3-(2H-tetrazol-5-yl)pyridine CAS No. 3250-74-6](/img/structure/B1196620.png)
3-(2H-tetrazol-5-yl)pyridine
Overview
Description
3-(2H-tetrazol-5-yl)pyridine is a compound that has garnered interest in various scientific studies due to its unique chemical structure and properties. It is a derivative of pyridine, substituted with a tetrazole ring, which contributes to its distinctive chemical behavior and potential for application in different fields of chemistry and materials science.
Synthesis Analysis
The synthesis of derivatives closely related to this compound involves specific reactions that allow for the introduction of the tetrazole ring into the pyridine nucleus. For instance, the synthesis of 3-(5-Phenyl-2H-tetrazol-2-yl)pyridine was achieved by treating 5-phenyl-1H-tetrazole with pyridin-3-ylboronic acid under Chan–Evans–Lam coupling conditions. This process was verified using a variety of spectroscopic techniques, including 1H, 13C-NMR spectroscopy, and high-resolution mass spectrometry (Ershov et al., 2023).
Molecular Structure Analysis
The molecular structure of tetrazolylpyridine compounds has been extensively studied, both experimentally and theoretically. For example, the structure of 3-(5-Phenyl-2H-tetrazol-2-yl)pyridine was analyzed using X-ray diffraction and DFT B3LYP quantum chemistry calculations, providing insights into its geometric configuration and electronic properties (Ershov et al., 2023).
Chemical Reactions and Properties
The reactivity of this compound derivatives can be influenced by the presence of the tetrazole ring, which participates in various chemical reactions. For instance, pyridine-substituted triorganostannyltetrazoles were synthesized through a cycloaddition method, showcasing the versatility of the tetrazole moiety in forming complex structures (Bhandari et al., 2000).
Physical Properties Analysis
The physical properties of tetrazolylpyridine compounds, such as solubility, melting point, and crystalline structure, are crucial for their potential applications. The crystalline structure of these compounds often reveals significant insights into their stability and reactivity. For example, studies on the crystal structures of pyridine-substituted tetrazoles have provided valuable information on their supramolecular arrangements and hydrogen bonding patterns (Bhandari et al., 2000).
Scientific Research Applications
Synthesis and Characterization : The compound 3-(5-Phenyl-2H-tetrazol-2-yl)pyridine, a variant of 3-(2H-tetrazol-5-yl)pyridine, has been synthesized and characterized using various spectroscopic techniques. This research contributes to the understanding of its molecular structure and properties (Ershov et al., 2023).
Pharmacological Application : A compound related to this compound has been identified as a potent and selective metabotropic glutamate subtype 5 (mGlu5) receptor antagonist. This discovery is significant for the development of new drugs for neurological conditions (Huang et al., 2004).
DNA-Binding and Antioxidant Properties : Copper complexes of pyridyl–tetrazole ligands have been prepared and shown to bind avidly to calf thymus DNA. These complexes also exhibit significant antioxidant properties, which could be relevant for biomedical applications (Reddy et al., 2016).
Photochemistry : The photochemical behavior of tetrazolylpyridines, including this compound, has been investigated. These studies provide insights into the conformational properties and potential for photochemical applications (Pagacz-Kostrzewa et al., 2011).
Luminescent Properties : The synthesis and characterization of iridium tetrazolate complexes, including derivatives of this compound, have been reported. These complexes exhibit a range of emission properties, relevant for applications in luminescent materials (Stagni et al., 2008).
Anticancer Activity : Pendant arm-pyridyltetrazole copper(II) complexes have been synthesized and shown to exhibit DNA binding/cleavage activity and cytotoxicity against human breast adenocarcinoma cells, highlighting potential applications in cancer therapy (Mustafa et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
Tetrazole derivatives are known to be active ingredients in modern medicines and components of energy-saturated systems and functional materials .
Mode of Action
It’s known that tetrazole derivatives can form hydrogen bonds with their targets , which could potentially lead to changes in the target’s function.
Biochemical Pathways
These species then undergo conjugation transformations by a variety of pathways .
Result of Action
It’s known that tetrazole derivatives can exhibit fine activity against certain cell lines .
Action Environment
It’s known that the compound should be stored in an inert atmosphere at 2-8°c .
properties
IUPAC Name |
3-(2H-tetrazol-5-yl)pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N5/c1-2-5(4-7-3-1)6-8-10-11-9-6/h1-4H,(H,8,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SECHDFHDDVELCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NNN=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50186227 | |
Record name | 5-(3-Pyridyl)tetrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50186227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3250-74-6 | |
Record name | 3-(2H-Tetrazol-5-yl)pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3250-74-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(3-Pyridyl)tetrazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003250746 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-(3-Pyridyl)tetrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50186227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(2H-tetrazol-5-yl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.102.526 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 3-(2H-1,2,3,4-tetrazol-5-yl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-(3-PYRIDYL)TETRAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZC84PPS834 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 3-(2H-tetrazol-5-yl)pyridine an interesting ligand for coordination chemistry?
A1: this compound is a heterocyclic compound featuring both a pyridine ring and a tetrazole ring. This structure enables it to act as a multidentate ligand, meaning it can bind to metal ions through multiple atoms. [, , ] In the provided research, it specifically coordinates through the nitrogen atoms, creating stable complexes with various transition metals like copper(II), zinc(II), and manganese(II). [, , ]
Q2: How does the coordination of this compound differ across the studied metal complexes?
A2: While this compound consistently coordinates through nitrogen atoms, the specific binding mode and resulting geometry vary depending on the metal ion:
- Copper(II) Complex: In diaquadichlorido[5-(3-pyridinio)tetrazolato-κN2]copper(II) dihydrate, the copper ion is hexacoordinated, forming a distorted octahedral geometry. [] Two nitrogen atoms from two separate this compound ligands, two chloride ions, and two water molecules complete the coordination sphere. []
- Zinc(II) Complex: In tetraaquabis[5-(3-pyridyl)tetrazolido-κN5]zinc(II) tetrahydrate, the zinc ion exhibits a slightly distorted octahedral geometry. [] Here, two this compound ligands coordinate through their pyridine nitrogen atoms, and four water molecules occupy the remaining positions. []
- Manganese(II) Complex: Similar to the zinc complex, tetraaquabis[5-(pyridin-3-yl)tetrazolido-κN5]manganese(II) tetrahydrate features a slightly distorted octahedral geometry around the manganese ion. [] Two this compound ligands bind through their pyridine nitrogen atoms, and four water molecules complete the coordination. []
Q3: What role do hydrogen bonds play in the crystal structures of these metal complexes?
A3: Hydrogen bonding plays a crucial role in determining the solid-state structures of these complexes. In all three cases, the complexes are linked into extended networks:
- Copper(II) Complex: N—H⋯N, O—H⋯N, O—H⋯O, and O—H⋯Cl hydrogen bonds connect the molecules into two-dimensional sheets. []
- Zinc(II) and Manganese(II) Complexes: Both complexes utilize O—H⋯O and O—H⋯N hydrogen bonds to create three-dimensional network structures. [, ] These interactions involve the tetrazole groups, coordinated water molecules, and solvent water molecules. [, ]
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